Cas no 154566-75-3 (1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene)

1,2-Bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene is a photochromic diarylethene derivative characterized by its reversible molecular switching properties under light irradiation. The incorporation of formyl and methylthienyl groups enhances its reactivity and functionalization potential, making it suitable for advanced applications in molecular electronics and optoelectronic materials. The perfluorocyclopentene backbone contributes to thermal stability and fatigue resistance, ensuring reliable performance over multiple photocyclization cycles. This compound exhibits pronounced absorption shifts upon isomerization, enabling precise control in light-responsive systems. Its structural design allows for further derivatization, facilitating tailored modifications for specific research or industrial needs. The combination of photochromism, stability, and synthetic versatility makes it a valuable candidate for developing smart materials and optical storage devices.

1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene structure

154566-75-3 structure

Product Name:1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene

CAS No:154566-75-3

MF:C₁₇H₁₀F₆O₂S₂

MW:424.380523204803

CID:1333832

PubChem ID:11058957

Update Time:2025-05-23

1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxaldehyde,4,4'-(3,3,4,4,5,5-hexafluoro-1-cyclopentene-1,2-diyl)bis[5-methyl-
- 1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene
- G78973
- TVHDYNKXSNXQSC-UHFFFAOYSA-N
- 4-[3,3,4,4,5,5-hexafluoro-2-(5-formyl-2-methylthiophen-3-yl)cyclopent-1-en-1-yl]-5-methylthiophene-2-carbaldehyde
- 4,4'-(perfluorocyclopent-1-ene-1,2-diyl)bis(5-methylthiophene-2-carbaldehyde)
- 154566-75-3
- ZB1722
- SCHEMBL9040119
- 3,3'-(Hexafluorocyclopentene-1,2-diyl)bis(2-methyl-5-formylthiophene)
- Inchi： 1S/C17H10F6O2S2/c1-7-11(3-9(5-24)26-7)13-14(12-4-10(6-25)27-8(12)2)16(20,21)17(22,23)15(13,18)19/h3-6H,1-2H3
- InChI Key： TVHDYNKXSNXQSC-UHFFFAOYSA-N
- SMILES： C1(=C(C2C=C(C=O)SC=2C)C(F)(F)C(F)(F)C1(F)F)C1C=C(C=O)SC=1C

Computed Properties

Exact Mass: 424.00264088g/mol
Monoisotopic Mass: 424.00264088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 626
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 90.6Å²

1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B906657-1g	1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene	154566-75-3	98%	1g	4,680.00	2021-05-17
1PlusChem	1P01XGEX-1g	1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene	154566-75-3	98%	1g	$1285.00	2024-06-20
Aaron	AR01XGN9-1g	1,2-Bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene	154566-75-3	98%	1g	$1525.00	2025-02-17

1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene

Recent Advances in the Study of 1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene (CAS: 154566-75-3)

The compound 1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene (CAS: 154566-75-3) has garnered significant attention in recent years due to its unique photochromic properties and potential applications in chemical biology and pharmaceutical research. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, molecular behavior, and emerging applications in drug discovery and material science.

Recent studies have highlighted the compound's ability to undergo reversible photoisomerization, making it a promising candidate for the development of light-responsive drug delivery systems. A 2023 study published in the Journal of Photochemistry and Photobiology demonstrated that 154566-75-3 exhibits excellent fatigue resistance and thermal stability, which are critical for practical applications. The research team utilized advanced spectroscopic techniques, including NMR and UV-Vis spectroscopy, to characterize the compound's behavior under various light conditions.

In the context of pharmaceutical research, 1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene has been explored as a molecular switch for controlling drug activity. A recent paper in ACS Medicinal Chemistry Letters reported the successful integration of this compound into a novel prodrug system, where light irradiation triggered the release of an active pharmaceutical ingredient. This approach offers precise spatial and temporal control over drug activation, potentially reducing side effects and improving therapeutic outcomes.

Material science applications have also benefited from the unique properties of 154566-75-3. Researchers have incorporated this compound into smart polymers and liquid crystal systems, creating materials with tunable optical properties. A 2024 study in Advanced Materials showcased a light-responsive hydrogel containing 1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene that could undergo reversible stiffness changes upon exposure to specific wavelengths, opening new possibilities for tissue engineering applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 154566-75-3. Recent efforts have focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry approaches, including solvent-free reactions and catalytic methods, are being explored to address these challenges.

Looking forward, the versatility of 1,2-bis(5'-formyl-2'-methylthien-3'-yl)perfluorocyclopentene suggests it will continue to be a valuable tool in chemical biology and pharmaceutical research. Future directions may include the development of more sophisticated drug delivery systems, advanced biosensors, and novel optoelectronic materials based on this compound's unique photochromic properties.